Cas no 2171466-40-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid
• CAS No: 2171466-40-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6448120
• PubChem ID: 165541664
• Update Time: 2025-05-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid
• EN300-1509178
• 2171466-40-1
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-2-7-24(25(31)28-23-13-12-16(30)14-21(23)26(32)33)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22,24,30H,2,7,15H2,1H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： UUZSQDSBYJKWKN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1C(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid and Related Compound 2171466-40-1

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid (CAS: 2171466-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybenzoic acid moiety, has shown promising potential in various applications, ranging from drug development to biomaterial engineering. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) purification. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation, addressing previous challenges related to scalability and reproducibility.

In terms of biological activity, preliminary studies have demonstrated that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid exhibits notable interactions with specific protein targets, particularly those involved in inflammatory pathways. For instance, recent in vitro assays have revealed its potential as an inhibitor of key enzymes like cyclooxygenase-2 (COX-2), suggesting possible applications in the development of anti-inflammatory therapeutics. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a building block for peptide-based drugs.

Beyond its pharmacological potential, the compound has also been explored in the context of biomaterials. The Fmoc group, a hallmark of this molecule, is known for its ability to promote self-assembly into nanostructures, making it a candidate for hydrogel formation and drug delivery systems. Recent work has highlighted the biocompatibility and tunable mechanical properties of Fmoc-derived hydrogels, with 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid serving as a critical component in these formulations. These findings open new avenues for its use in regenerative medicine and tissue engineering.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic efficacy. Ongoing research aims to address these gaps through detailed structural-activity relationship (SAR) studies and in vivo testing. Furthermore, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of derivatives with enhanced properties.

In conclusion, the recent progress in the study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid (2171466-40-1) underscores its multifaceted potential in chemical biology and pharmaceutical applications. As research continues to unravel its complexities, this compound is poised to play a pivotal role in the development of next-generation therapeutics and biomaterials. The insights gained from these studies not only advance our understanding of its specific applications but also contribute to the broader field of drug discovery and material science.